4-(Trifluoromethyl)phenylacetonitrile
Cat. No. B1294351
M. Wt: 185.15 g/mol
InChI Key: QNKOCFJZJWOXDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05622954
Procedure details
A stirred solution of 250.0 grams (1.05 moles) of 4-trifluoromethylphenylmethyl bromide in 1000 mL of ethanol was heated to about 80° C., and a solution of 109.0 grams (1.67 moles) of potassium cyanide in about 275 mL of water was added. Upon completion of addition, the reaction mixture was stirred at 80° C. for about 1.75 hours. After this time the reaction mixture was cooled to ambient temperature and extracted with three portions of diethyl ether. The combined extracts were washed with two portions of water and one portion of an aqueous solution saturated with sodium chloride. The organic layer was added with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure, yielding about 197 grams of 4-trifluoromethylphenylacetonitrile.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:12])([F:11])[C:3]1[CH:8]=[CH:7][C:6]([CH2:9]Br)=[CH:5][CH:4]=1.[C-:13]#[N:14].[K+]>C(O)C.O>[F:1][C:2]([F:12])([F:11])[C:3]1[CH:8]=[CH:7][C:6]([CH2:9][C:13]#[N:14])=[CH:5][CH:4]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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250 g
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Type
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reactant
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Smiles
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FC(C1=CC=C(C=C1)CBr)(F)F
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Name
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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109 g
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Type
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reactant
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Smiles
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[C-]#N.[K+]
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Name
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Quantity
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275 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at 80° C. for about 1.75 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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Upon completion of addition
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After this time the reaction mixture was cooled to ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with three portions of diethyl ether
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with two portions of water and one portion of an aqueous solution saturated with sodium chloride
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ADDITION
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Type
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ADDITION
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Details
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The organic layer was added with magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1.75 h |
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Name
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|
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Type
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product
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Smiles
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FC(C1=CC=C(C=C1)CC#N)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 197 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
